Debenzoylgalloylpaeoniflorin
Debenzoylgalloylpaeoniflorin
Brand Name:
Vulcanchem
CAS No.:
262350-51-6
VCID:
VC0158596
InChI:
InChI=1S/C23H28O14/c1-20-6-22(32)12-4-23(20,21(12,7-24)19(36-20)37-22)35-18-16(30)15(29)14(28)11(34-18)5-33-17(31)8-2-9(25)13(27)10(26)3-8/h2-3,11-12,14-16,18-19,24-30,32H,4-7H2,1H3/t11-,12-,14-,15+,16-,18+,19-,20+,21+,22-,23+/m1/s1
SMILES:
CC12CC3(C4CC1(C4(C(O2)O3)CO)OC5C(C(C(C(O5)COC(=O)C6=CC(=C(C(=C6)O)O)O)O)O)O)O
Molecular Formula:
C23H28O14
Molecular Weight:
528.463
Debenzoylgalloylpaeoniflorin
CAS No.: 262350-51-6
Reference Standards
VCID: VC0158596
Molecular Formula: C23H28O14
Molecular Weight: 528.463
| CAS No. | 262350-51-6 |
|---|---|
| Product Name | Debenzoylgalloylpaeoniflorin |
| Molecular Formula | C23H28O14 |
| Molecular Weight | 528.463 |
| IUPAC Name | [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1R,2S,3R,5R,6R,8S)-6-hydroxy-2-(hydroxymethyl)-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C23H28O14/c1-20-6-22(32)12-4-23(20,21(12,7-24)19(36-20)37-22)35-18-16(30)15(29)14(28)11(34-18)5-33-17(31)8-2-9(25)13(27)10(26)3-8/h2-3,11-12,14-16,18-19,24-30,32H,4-7H2,1H3/t11-,12-,14-,15+,16-,18+,19-,20+,21+,22-,23+/m1/s1 |
| Standard InChIKey | VUMDOEIOARUSRC-PUFBVGNSSA-N |
| SMILES | CC12CC3(C4CC1(C4(C(O2)O3)CO)OC5C(C(C(C(O5)COC(=O)C6=CC(=C(C(=C6)O)O)O)O)O)O)O |
| Appearance | Powder |
| PubChem Compound | 101001427 |
| Last Modified | Nov 17 2021 |
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